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Compound of Interest

Compound Name: YWS3-56 hydrochloride

Cat. No.: B12428441

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of YW3-56
hydrochloride, a PAD inhibitor, for use in various research experiments. Adherence to these
guidelines is crucial for ensuring the compound's stability, activity, and the reproducibility of
experimental results.

Compound Information

Compound Name YW3-56 hydrochloride
Synonyms YW356, YW3 56
2309756-20-3 (HCI), 1374311-17-7 (free base)
CAS Number
[1]
Molecular Formula C27H33CI2N502[1]
Molecular Weight 530.49 g/mol [1]

YW3-56 is a PAD2/PAD4 inhibitor. It activates
p53 target genes, induces ER stress through the
PERK-elF20-ATF4 signaling cascade, inhibits
MTOR signaling, and blocks autophagy flux.[2]

Mechanism of Action
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Solubility Data

Proper solvent selection is critical for preparing YW3-56 hydrochloride solutions. Based on

available data, the following solvent can be used:

Solvent Solubility Molarity Notes
Sonication is
Methanol 10 mg/mL 18.85 mM recommended to aid

dissolution.[3]

Note: It is always recommended to perform a small-scale solubility test before preparing a large

stock solution. The solubility of the compound in other common solvents such as DMSO,

ethanol, and aqueous buffers has not been explicitly reported in the public domain. Therefore,

methanol is the recommended solvent for preparing the primary stock solution.

Storage and Stability

To maintain the integrity and activity of YW3-56 hydrochloride, proper storage is essential.

Storage . .
Form Duration Conditions
Temperature
Powder -20°C 3 years
Short term (days to
0-4°C Dry and dark][1]
weeks)
Long term (months to
-20°C Dry and dark][1]
years)
In Solvent -80°C 1 year
-20°C Long term (months)
Short term (days to
0-4°C
weeks)
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Note: Avoid repeated freeze-thaw cycles of the stock solution to prevent degradation. It is
advisable to aliquot the stock solution into smaller, single-use volumes.

Experimental Protocols
Preparation of a 10 mM Stock Solution in Methanol

Materials:

e YW3-56 hydrochloride powder

Anhydrous methanol (ACS grade or higher)

Sterile, conical-bottom polypropylene or glass vial

Vortex mixer

Sonicator (water bath or probe)

Calibrated micropipettes and sterile tips

Protocol:

Calculate the required mass of YW3-56 hydrochloride. To prepare 1 mL of a 10 mM stock
solution, you will need:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol)

o Mass (mg) = 0.010 mol/L * 0.001 L * 530.49 g/mol = 5.30 mg

o Weigh the YW3-56 hydrochloride. Carefully weigh 5.30 mg of the compound and transfer it
to a sterile vial.

e Add the solvent. Add 1 mL of anhydrous methanol to the vial containing the compound.

o Dissolve the compound. Tightly cap the vial and vortex for 30 seconds.

e Sonicate. If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10
minutes.[3] Visually inspect the solution to ensure there are no visible particles.
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Store the stock solution. Aliquot the stock solution into smaller volumes (e.g., 20 pL) in sterile
microcentrifuge tubes and store at -80°C for long-term use.

Preparation of Working Solutions for Cell-Based Assays

Materials:

10 mM YW3-56 hydrochloride stock solution in methanol

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Thaw the stock solution. On the day of the experiment, thaw a single aliquot of the 10 mM
stock solution at room temperature.

Prepare an intermediate dilution (optional but recommended). To minimize the concentration
of methanol in the final cell culture, it is good practice to first prepare an intermediate dilution
in cell culture medium. For example, to prepare a 1 mM intermediate solution, dilute the 10
mM stock solution 1:10 in culture medium (e.g., 10 pL of 10 mM stock + 90 uL of medium).

Prepare the final working solution. Further dilute the intermediate solution or the stock
solution to the desired final concentration in the cell culture medium. For example, to treat
NB4 cells with final concentrations of 2, 4, and 8 uM, you can perform the following dilutions
from a 1 mM intermediate solution:

o For 2 uM: 1:500 dilution (e.g., 2 pL of 1 mM solution in 998 uL of medium)
o For 4 uM: 1:250 dilution (e.g., 4 pL of 1 mM solution in 996 uL of medium)
o For 8 uM: 1:125 dilution (e.g., 8 pL of 1 mM solution in 992 uL of medium)

Vehicle Control. Prepare a vehicle control with the same final concentration of methanol as
the highest concentration of YW3-56 hydrochloride used in the experiment.
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e Add to cells. Gently mix the final working solutions and add them to your cell cultures.

Visualizations
Experimental Workflow for Solution Preparation

Workflow for YW3-56 Hydrochloride Solution Preparation
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Caption: Workflow for preparing YW3-56 hydrochloride solutions.

Simplified Signaling Pathway of YW3-56
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Simplified Signaling Pathway of YW3-56
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Caption: Simplified signaling pathway of YW3-56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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